4-ethyl-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,3-dioxopiperazine-1-carboxamide

• IUPAC Name: 4-ethyl-N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-2,3-dioxopiperazine-1-carboxamide
• InChI: InChI=1S/C15H25N3O5S/c1-2-17-5-6-18(13(21)12(17)20)14(22)16-11-15(23-8-7-19)3-9-24-10-4-15/h19H,2-11H2,1H3,(H,16,22)
• InChI Key: BASVOPMPHGQOJL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)NCC2(CCSCC2)OCCO
• Molecular Formula: C15H25N3O5S
• Molecular Weight: 359.4 g/mol

Description

4-ethyl-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,3-dioxopiperazine-1-carboxamide is a useful research compound. Its molecular formula is C15H25N3O5S and its molecular weight is 359.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methods

A key aspect of research on this compound involves its synthesis methods. For instance, Wei et al. (2008) developed a method for preparing crystalline 4-ethyl-2,3-dioxopiperazine-1-carboxamido-p-hydroxyphenylacetyl chloride, a compound related to the one , using triphosgene. This method offers advantages like mild reaction conditions and high yield (97.6%) (Wei et al., 2008). Additionally, the preparation of 4-ethyl-2,3-dioxopiperazine-l-carboxamido-p-hydroxyphenylacetyl chloride from D(-)-α-(4-Ethyl-2,3-dioxopiperazine-l-carboxamido)-p-hydroxyphenylacetic acid was described by Yan-wei (2006), using bis(trichloromethyl) carbonate in a reaction yielding a product of 97.6% purity (Yan-wei, 2006).

Biological Applications

In the realm of biological and medicinal applications, several studies have explored the potential of related compounds. For example, Mahesh et al. (2011) investigated a series of 3-ethoxyquinoxalin-2-carboxamides, structurally similar to the compound , for their potential as 5-HT(3) receptor antagonists and antidepressants (Mahesh et al., 2011). Similarly, Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines, which were tested for anticancer and 5-lipoxygenase inhibition activities, showcasing the diverse therapeutic potential of such compounds (Rahmouni et al., 2016).

Chemical Properties and Reactions

Understanding the chemical properties and reactions of such compounds is crucial for their application in research. Tetenbaum (1973) explored the synthesis of aryl-substituted tetraoxopiperazines, providing insights into the chemical behavior and solubility of these compounds, which can be crucial for their application in various fields (Tetenbaum, 1973).